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Compound of Interest

Compound Name: NBD-14189

Cat. No.: B12425136

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

potential off-target effects of NBD-14189.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for NBD-14189?

NBD-14189 is characterized as a dual inhibitor of HIV-1. Its primary on-target effects are:

HIV-1 gp120 Antagonist: It binds to the gp120 envelope glycoprotein, a critical component for

viral entry into host cells.[1][2][3]

HIV-1 Reverse Transcriptase (RT) Inhibition: It also inhibits HIV-1 Reverse Transcriptase by

bridging the NNRTI (non-nucleoside reverse transcriptase inhibitor) and NRTI (nucleoside

reverse transcriptase inhibitor) binding sites.[1] This dual-inhibition mechanism is a

significant feature of the compound.[4]

Q2: Has NBD-14189 been screened for off-target activities?

Based on publicly available literature, there is limited information regarding comprehensive off-

target screening for NBD-14189 against a broad panel of kinases or other protein families. The
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development focus has been on optimizing its anti-HIV-1 potency and ADMET (absorption,

distribution, metabolism, excretion, and toxicity) properties.[2] Researchers should assume that

its selectivity profile is not fully characterized and may need to perform their own assessments

depending on the experimental system.

Q3: What is the known cytotoxicity and safety profile of NBD-14189?

Preclinical studies have provided some initial safety data. In a SCID-hu Thy/Liv mouse model,

NBD-14189 was well tolerated when administered orally twice daily for 21 days at doses up to

300 mg/kg/day.[5] Key observations from this in vivo study include:

No measurable toxicity.[1][5]

No significant effect on the body weight of the mice.[5]

No apparent adverse effects on the generation of human T-cells in the Thy/Liv implants.[5]

While specific CC50 (50% cytotoxic concentration) values are not detailed in the provided

search results, the development of this class of inhibitors involved optimization for improved

cytotoxicity, suggesting that earlier analogues may have had more pronounced cytotoxic

effects.[2]

Q4: I am observing unexpected effects in my cell-based assay. Could these be off-target effects

of NBD-14189?

It is possible. Since a complete off-target profile for NBD-14189 is not publicly available, any

unexpected biological effects should be carefully investigated. Consider the following

troubleshooting steps:

Dose-Response Analysis: Perform a careful dose-response curve for the observed effect. An

off-target effect may occur at a different concentration range than the on-target IC50 for HIV-

1 inhibition.

Control Compounds: Include a structurally related but inactive control compound if available.

Also, use other HIV-1 inhibitors with different mechanisms of action to see if the observed

effect is specific to NBD-14189.
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Cell Line Specificity: Test whether the unexpected effect is reproducible across different cell

lines. A cell-line-specific effect might point towards a particular off-target that is uniquely

expressed or important in that cell type.

Rescue Experiments: If you hypothesize a specific off-target, attempt a rescue experiment by

overexpressing the target or using a known agonist/antagonist to counteract the effect.

Quantitative Data Summary
Table 1: On-Target Activity of NBD-14189

Target Activity IC50 Notes

HIV-1 HXB2

Pseudovirus
Entry Antagonist 89 nM[3]

Binds to HIV-1 gp120.

[3]

HIV-1 Reverse

Transcriptase
Polymerase Inhibition -

Binds and bridges the

dNTP and NNRTI-

binding sites.[4]

Table 2: Preclinical Safety and Pharmacokinetics of NBD-14189

Parameter Species Dose Observation

Tolerability SCID-hu Thy/Liv Mice
Up to 300 mg/kg/day

(oral, 21 days)

Well tolerated with no

measurable toxicity or

significant effect on

body weight.[5]

Oral Bioavailability

(%F)
Dogs 2 mg/kg (oral) 61%[4][5]

Half-life (t1/2) Rats -
8.19 h (oral), 9.8 h

(IV)[5]

Experimental Protocols
Protocol: Assessing In Vitro Cytotoxicity using an MTT Assay
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This protocol provides a general framework for determining the cytotoxic potential of NBD-
14189 in a specific cell line.

Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and

allow them to adhere overnight.

Compound Preparation: Prepare a 2X stock solution of NBD-14189 in the appropriate cell

culture medium. Perform serial dilutions to create a range of concentrations to be tested

(e.g., from 0.01 µM to 100 µM).

Cell Treatment: Remove the old medium from the cells and add 100 µL of the 2X NBD-
14189 dilutions to the appropriate wells. Include wells with vehicle control (e.g., DMSO) and

untreated cells.

Incubation: Incubate the plate for the desired duration (e.g., 48 or 72 hours) at 37°C in a

humidified CO2 incubator.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4

hours until a purple precipitate is visible.

Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot

the results against the compound concentration. Determine the CC50 value using non-linear

regression analysis.
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NBD-14189 Dual-Target HIV-1 Inhibition
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Caption: On-target mechanism of NBD-14189.
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General Workflow for Off-Target Effect Investigation
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Caption: Workflow to investigate off-target effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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